Cas no 50892-51-8 (Acetic acid,2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-, ethyl ester)

• Product Name: Acetic acid,2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-, ethyl ester
• CAS No: 50892-51-8
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 382597
• Update Time: 2024-01-29

Acetic acid,2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(1,6-dihydro-6-oxo-2-pyrimidinyl)thio]-, ethyl ester
• (4-oxo-3,4-dihydro-pyrimidin-2-ylmercapto)-acetic acid ethyl ester
• (4-Oxo-3,4-dihydro-pyrimidin-2-ylmercapto)-essigsaeure-aethylester
• (6-Oxo-1,6-dihydro-pyrimidin-2-ylmercapto)-essigsaeure-aethylester
• 1-phthalazineacetic acid, 3,4-
• 2-(1,2-dihydro-1-oxophthalazin-4-yl)acetohydrazide
• 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetohydrazide
• AC1L6JMB
• CHEMBL2430000
• NSC61003
• Oprea1_078498
• Phthalazon-4-yl-1-essigsaeure-hydrazid

• Inchi： 1S/C8H10N2O3S/c1-2-13-7(12)5-14-8-9-4-3-6(11)10-8/h3-4H,2,5H2,1H3,(H,9,10,11)
• InChI Key： VSBADAJKYSZMDY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1NC(=O)C=CN=1

Computed Properties

• Exact Mass: 214.0413
• Monoisotopic Mass: 214.041213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• Density: 1.36
• Refractive Index: 1.599
• PSA: 67.76
• LogP: 0.42510